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Compound of Interest

Compound Name: Reactive Red 35

Cat. No.: B1171991 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The effective and economical treatment of industrial effluents containing synthetic dyes such as

Reactive Red 35 is a significant challenge. This guide provides a comparative analysis of

various treatment technologies, focusing on their cost-effectiveness, performance, and

underlying experimental protocols. The information presented is intended to assist researchers

and professionals in selecting and optimizing methods for the remediation of wastewater

contaminated with this persistent azo dye.

Comparative Performance and Cost Analysis
The selection of a suitable treatment technology for Reactive Red 35 hinges on a balance

between degradation efficiency, treatment time, and operational costs. The following table

summarizes quantitative data from various studies on prominent treatment methods. It is

important to note that costs can vary significantly based on local chemical and energy prices,

as well as the scale of the operation.
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Treatment
Technology

Degradation
Efficiency (%)

Treatment
Time (min)

Operational
Cost (per m³)

Key Cost
Drivers

Fenton Process 85 - 99% 15 - 60 $9.56 - $16.88[1]

FeSO₄ and H₂O₂

consumption,

sludge disposal

Photo-Fenton

Process
> 98% 15 - 60

$13.46 -

$20.13[1]

Electricity for UV

lamps, Fe²⁺ and

H₂O₂

consumption

Ozonation
95 - 100% (Color

Removal)
30 - 60

High (not always

specified)

High capital cost,

electricity for

ozone generation

Sono-Fenton

Process
~97% 60 Moderate to High

Electricity for

ultrasound, Fe⁰

and H₂O₂

consumption

Adsorption

(Activated

Carbon)

70 - 95% 30 - 120 Variable

Cost of

adsorbent,

regeneration/disp

osal

Biological

Treatment

(Activated

Sludge)

70 - 80% (Color),

50-75%

(Mineralization)

12 - 24 hours Low

Nutrient addition,

aeration, sludge

handling

Electrocoagulatio

n
> 98% (Color) 30 ~$0.256

Electricity,

electrode

replacement

Experimental Protocols
Detailed methodologies are crucial for the replication and validation of research findings. Below

are summaries of experimental protocols for key technologies used in the treatment of reactive

dyes.
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Fenton and Photo-Fenton Processes
The Fenton and photo-Fenton processes are advanced oxidation processes (AOPs) that utilize

hydroxyl radicals (•OH) for the degradation of organic pollutants.

Objective: To degrade Reactive Red 198 (an analogue of Reactive Red 35) using Fenton and

photo-Fenton oxidation.

Experimental Setup:

A laboratory-scale batch reactor is used.

For the photo-Fenton process, a UV lamp is positioned to irradiate the solution.

Procedure:

A solution of Reactive Red 198 with a known initial concentration (e.g., 50 mg/L) is prepared

in the reactor.[2]

The pH of the solution is adjusted to an optimal acidic value, typically around 3, using H₂SO₄

or HCl.[2]

A specific concentration of a ferrous iron catalyst (FeSO₄·7H₂O) is added to the solution

(e.g., 10 mg/L).[2]

The reaction is initiated by the addition of a predetermined concentration of hydrogen

peroxide (H₂O₂) (e.g., 50 mg/L).[2]

For the photo-Fenton process, the UV lamp is turned on at the start of the reaction.

Samples are withdrawn at regular intervals (e.g., every 15 minutes) to be analyzed for dye

concentration and/or total organic carbon (TOC).[2]

The degradation of the dye is monitored spectrophotometrically at its maximum absorbance

wavelength.

Ozonation
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Ozonation involves the use of ozone (O₃) gas as a powerful oxidizing agent to break down the

dye molecules.

Objective: To decolorize a textile effluent containing reactive dyes using ozone.

Experimental Setup:

A glass cylinder reactor equipped with a gas diffuser at the bottom.

An ozone generator fed with dry air or oxygen.

Off-gas traps containing a potassium iodide (KI) solution to capture unreacted ozone.[3]

Procedure:

A known volume of the dye solution is placed in the reactor.

The pH of the solution may be adjusted depending on the experimental goals, as the

efficiency of ozonation can be pH-dependent.

Ozone gas is bubbled through the solution at a constant flow rate and concentration.[4]

The reaction is carried out for a specific duration (e.g., 60 minutes).[4]

Samples are collected at different time points to measure the decrease in color intensity and

potentially the reduction in chemical oxygen demand (COD).

The concentration of unreacted ozone in the off-gas is determined by titrating the KI solution

with sodium thiosulfate to calculate the transferred ozone dose.[3]

Sono-Fenton Process
This method combines the Fenton reaction with ultrasonic irradiation to enhance the generation

of hydroxyl radicals.

Objective: To decompose Reactive Red 198 using a Sono-Nano-Fenton process with zero-

valent iron nanoparticles (nZVI).[5]

Experimental Setup:
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A reactor equipped with an ultrasonic probe or bath.

A magnetic stirrer to keep the catalyst suspended.

Procedure:

A synthetic solution of Reactive Red 198 is prepared.

The pH of the solution is adjusted to the optimal value (e.g., 3).[5]

A specific dosage of nZVI catalyst is added to the solution.[5]

The ultrasonic device is activated at a set frequency and power.

The reaction is initiated by adding H₂O₂.[5]

The degradation of the dye is monitored over time by taking samples and analyzing them

spectrophotometrically.[5] A 97% degradation efficiency was achieved in 60 minutes in one

study.[5]

Visualizing Treatment Workflows
To illustrate the logical flow of the different treatment approaches, the following diagrams have

been generated using Graphviz.
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Caption: A comparative workflow of major treatment technology categories for Reactive Red

35.
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Caption: Simplified reaction pathway of the Fenton process for the degradation of Reactive

Red 35.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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